Cas no 1335093-29-2 (3-Amino-3,4-dimethylpent-4-enoic acid)

• Product Name: 3-Amino-3,4-dimethylpent-4-enoic acid
• CAS No: 1335093-29-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD23046915
• CID: 4695352
• Update Time: 2025-10-28

3-Amino-3,4-dimethylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-3-Amino-3,4-dimethylpent-4-enoic acid
• 3-amino-3,4-dimethylpent-4-enoic acid
• 3-Amino-3,4-dimethylpent-4-enoic acid

• MDL： MFCD23046915
• Inchi： 1S/C7H13NO2/c1-5(2)7(3,8)4-6(9)10/h1,4,8H2,2-3H3,(H,9,10)
• InChI Key： KAMQUXAFIMGJET-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C(=C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 165
• Topological Polar Surface Area: 63.3

Additional information on 3-Amino-3,4-dimethylpent-4-enoic acid

3-Amino-3,4-Dimethylpent-4-enoic Acid: A Comprehensive Overview

3-Amino-3,4-dimethylpent-4-enoic acid (CAS No. 1335093-29-2) is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes an amino group attached to a substituted pentenoic acid backbone. The presence of the amino group and the double bond in the molecule introduces interesting chemical properties, making it a valuable compound for various applications in research and industry.

The molecular structure of 3-amino-3,4-dimethylpent-4-enoic acid can be described as follows: it consists of a five-carbon chain with a double bond between carbons 4 and 5. At position 3, there is an amino group (-NH₂), and both carbons 3 and 4 are substituted with methyl groups (-CH₃). This substitution pattern not only influences the physical properties of the compound but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 3-amino-3,4-dimethylpent-4-enoic acid in the field of drug discovery. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents. The amino group in the molecule serves as a reactive site for various chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its role in drug development, 3-amino-3,4-dimethylpent-4-enoic acid has also been studied for its applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensing technologies.

The synthesis of 3-amino-3,4-dimethylpent-4-enoic acid typically involves multi-step organic reactions. One common approach is the alkylation of a suitable amino acid precursor followed by oxidation to introduce the double bond. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly, reducing production costs and minimizing waste.

From an analytical standpoint, 3-amino-3,4-dimethylpent-4-enoic acid can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the molecular structure and purity of the compound, ensuring its quality for downstream applications.

In terms of stability, 3-amino-3,4-dimethylpent-4-en oic acid is relatively stable under normal storage conditions but may undergo degradation under harsh conditions such as strong acidic or basic environments. Proper storage practices are essential to maintain its integrity and functionality.

Looking ahead, ongoing research into 3-amino - 、